Cas no 2309433-15-4 (Tert-butyl (3S)-piperidine-3-carboxylate;hydrochloride)

• Product Name: Tert-butyl (3S)-piperidine-3-carboxylate;hydrochloride
• CAS No: 2309433-15-4
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• CID: 6250797
• PubChem ID: 138991091
• Update Time: 2025-06-15

Tert-butyl (3S)-piperidine-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (3S)-piperidine-3-carboxylate;hydrochloride
• EN300-7353612
• tert-Butyl (S)-piperidine-3-carboxylate hydrochloride
• tert-butyl (3S)-piperidine-3-carboxylate hydrochloride
• 2309433-15-4

• Inchi： 1S/C10H19NO2.ClH/c1-10(2,3)13-9(12)8-5-4-6-11-7-8;/h8,11H,4-7H2,1-3H3;1H/t8-;/m0./s1
• InChI Key： FNTUZXRGYYMCBP-QRPNPIFTSA-N
• SMILES： Cl.O(C(C)(C)C)C([C@@H]1CNCCC1)=O

Computed Properties

• Exact Mass: 221.1182566g/mol
• Monoisotopic Mass: 221.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl (3S)-piperidine-3-carboxylate;hydrochloride

Research Brief on Tert-butyl (3S)-piperidine-3-carboxylate;hydrochloride (CAS: 2309433-15-4)

Tert-butyl (3S)-piperidine-3-carboxylate;hydrochloride (CAS: 2309433-15-4) is a chiral piperidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting the central nervous system (CNS) and other therapeutic areas. Recent studies have highlighted its potential in the development of novel drug candidates, owing to its stereochemical properties and functional versatility.

The compound's structural features, including the tert-butyl ester group and the piperidine ring, make it a valuable scaffold for medicinal chemistry. Researchers have explored its utility in the synthesis of protease inhibitors, receptor modulators, and other pharmacologically active agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent gamma-aminobutyric acid (GABA) receptor agonists, which are being investigated for their potential in treating anxiety and epilepsy disorders.

Recent advancements in synthetic methodologies have also focused on optimizing the production of Tert-butyl (3S)-piperidine-3-carboxylate;hydrochloride. A team at the University of Cambridge reported a novel catalytic asymmetric synthesis route that significantly improves yield and enantiomeric purity, addressing previous challenges in large-scale production. This breakthrough, published in Organic Letters, underscores the compound's growing importance in industrial applications.

In addition to its synthetic utility, Tert-butyl (3S)-piperidine-3-carboxylate;hydrochloride has been investigated for its direct biological activities. Preliminary in vitro studies suggest that it may exhibit modest inhibitory effects on certain cytochrome P450 enzymes, a finding that could have implications for drug-drug interaction studies. However, further research is needed to fully elucidate its pharmacological profile.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2022-2023 covering its use in novel drug formulations. One notable application involves its incorporation into prodrug systems designed to enhance blood-brain barrier penetration, a critical challenge in CNS drug development.

Looking ahead, researchers anticipate that Tert-butyl (3S)-piperidine-3-carboxylate;hydrochloride will continue to play a pivotal role in drug discovery efforts. Its combination of synthetic accessibility and structural flexibility makes it an attractive building block for diverse therapeutic candidates. Ongoing studies are exploring its potential in targeted drug delivery systems and as a component of multifunctional pharmaceutical agents.